Cas no 1007515-22-1 (3-(1-propyl-1H-pyrazol-4-yl)propanoic acid)

3-(1-propyl-1H-pyrazol-4-yl)propanoic acid structure
1007515-22-1 structure
Product Name:3-(1-propyl-1H-pyrazol-4-yl)propanoic acid
CAS No:1007515-22-1
MF:C9H14N2O2
MW:182.219662189484
CID:5045404
Update Time:2025-10-05

3-(1-propyl-1H-pyrazol-4-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(1-propyl-1H-pyrazol-4-yl)propanoic acid
    • Inchi: 1S/C9H14N2O2/c1-2-5-11-7-8(6-10-11)3-4-9(12)13/h6-7H,2-5H2,1H3,(H,12,13)
    • InChI Key: RVAIDWHJUXGLBP-UHFFFAOYSA-N
    • SMILES: OC(CCC1C=NN(C=1)CCC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 173
  • XLogP3: 0.8
  • Topological Polar Surface Area: 55.1

3-(1-propyl-1H-pyrazol-4-yl)propanoic acid Pricemore >>

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